Cas no 866013-24-3 (3-(4-Chlorobenzenesulfonyl)-6-nitro-2H-chromen-2-one)

• Product Name: 3-(4-Chlorobenzenesulfonyl)-6-nitro-2H-chromen-2-one
• CAS No: 866013-24-3
• MF: C₁₅H₈ClNO₆S
• MW: 365.745121955872
• CID: 5747867
• PubChem ID: 2059426
• Update Time: 2023-11-11

3-(4-Chlorobenzenesulfonyl)-6-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS001812177
• F1601-0361
• STL167847
• 3-[(4-chlorophenyl)sulfonyl]-6-nitro-2H-chromen-2-one
• BS-6601
• 3-(4-chlorophenyl)sulfonyl-6-nitrochromen-2-one
• 3-((4-chlorophenyl)sulfonyl)-6-nitro-2H-chromen-2-one
• 3-(4-chlorobenzenesulfonyl)-6-nitro-2H-chromen-2-one
• 866013-24-3
• 3-(4-Chlorobenzenesulfonyl)-6-nitro-2H-chromen-2-one

• Inchi： 1S/C15H8ClNO6S/c16-10-1-4-12(5-2-10)24(21,22)14-8-9-7-11(17(19)20)3-6-13(9)23-15(14)18/h1-8H
• InChI Key： NGBAZGZBUOXQBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(=O)OC2C=CC(=CC=2C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 364.9760858g/mol
• Monoisotopic Mass: 364.9760858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives